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Compound of Interest

Compound Name: L-alaninamide

Cat. No.: B112954 Get Quote

This technical guide provides a comprehensive overview of the core chemical properties and

structural attributes of L-alaninamide, with a particular focus on its commonly used

hydrochloride salt. The information is tailored for researchers, scientists, and professionals in

the field of drug development.

Chemical and Physical Properties
L-alaninamide is an amino acid derivative.[1] For practical laboratory and industrial

applications, it is frequently utilized in its more stable hydrochloride salt form, L-alaninamide
hydrochloride.[2][3] The quantitative properties of L-alaninamide and its hydrochloride salt are

summarized below.

Table 1: Physicochemical Properties of L-Alaninamide and L-Alaninamide Hydrochloride
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Property L-Alaninamide
L-Alaninamide
Hydrochloride

Molecular Formula C₃H₈N₂O[4] C₃H₉ClN₂O[2][5]

Molecular Weight 88.11 g/mol [4] 124.57 g/mol [5]

Melting Point 74-76 °C[6]
167-172 °C[2][5] or 212-217

°C[7]

Boiling Point 247.4±23.0 °C (Predicted)[6] 269.7°C at 760 mmHg[7]

Density
1.062±0.06 g/cm³ (Predicted)

[6]
~1.307 g/cm³[2][5]

pKa 15.99±0.50 (Predicted)[6] 7.9 at 37 °C[8]

Specific Optical Rotation Not specified +10° to +12° (c=1 in MeOH)[9]

Appearance White to off-white solid[6] White crystalline powder[2][5]

Solubility Not specified

Soluble in water; slightly

soluble in ethanol; soluble in

polar organic solvents like N,N-

dimethylformamide; poor

solubility in ether.[2][5][10]

pH Not specified Around 4.5 (in solution)[2][5]

Chemical Structure
L-alaninamide is the amide derivative of the amino acid L-alanine, where the carboxylic acid

hydroxyl group is replaced by an amino group.[1][6] Its structure contains a chiral center at the

alpha-carbon, inherited from L-alanine, which is crucial for stereoselective synthesis in

pharmaceutical applications.[11] The presence of both an amine and an amide group provides

multiple sites for chemical modification.[11]

Table 2: Structural Identifiers for L-Alaninamide and L-Alaninamide Hydrochloride
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Identifier L-Alaninamide
L-Alaninamide
Hydrochloride

IUPAC Name (2S)-2-aminopropanamide[4]
(2S)-2-aminopropanamide

hydrochloride[5]

SMILES C--INVALID-LINK--N[4]
Cl.C--INVALID-LINK--

C(N)=O[5]

InChI Key
HQMLIDZJXVVKCW-

REOHCLBHSA-N[4]

FIAINKIUSZGVGX-

DKWTVANSSA-N[5]

Experimental Protocols: Synthesis of L-Alaninamide
Hydrochloride
A common method for the synthesis of L-alaninamide hydrochloride involves a two-step

process starting from L-alanine.[2][12] This process includes an initial esterification followed by

ammonolysis.

Detailed Methodology:

Esterification of L-Alanine:

To a 1000 mL three-necked flask, add 500 g of methanol and 100 g of L-alanine.[13]

Slowly add 90 mL of thionyl chloride dropwise to the flask, ensuring the reaction

temperature is maintained below 35 °C.[13]

After the addition is complete, transfer the flask to a water bath and heat to reflux,

ensuring the complete removal of the generated SO₂ gas.[13]

Ammonolysis:

Cool the reaction mixture in an ice bath.[13]

Pass 0.56 kg of ammonia gas into the reaction system, keeping the temperature below 20

°C.[13]
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Seal the reaction mixture and let it stand for 20 hours at room temperature in a water bath.

[13]

Work-up and Crystallization:

Raise the temperature of the water bath to 55 °C to remove any remaining ammonia gas

and concentrate the solution to approximately 300 mL.[13]

Slowly add 34.5 mL of 10% hydrochloric acid dropwise to adjust the pH to 1.55.[13]

Seal the acidified mixture and place it in a refrigerator for 12 hours.[13]

Add 400 mL of acetone to induce crystallization.[13]

Collect the resulting white crystals by filtration, wash them with a suitable solvent, and dry

them at 45 °C for 12 hours.[13]

This procedure is reported to yield approximately 85 g of L-alaninamide hydrochloride.[13]
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Synthesis of L-Alaninamide Hydrochloride
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Caption: A flowchart illustrating the key stages in the synthesis of L-alaninamide hydrochloride.
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Role of L-Alaninamide in Drug Development

L-Alaninamide

Pharmaceutical Intermediate Research Tool

Synthesis of Bioactive Compounds Peptide Synthesis & Mimicry Structure-Activity Relationship (SAR) Studies Investigating Enzyme Interactions

Development of Novel Therapeutics
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Caption: Logical diagram of L-alaninamide's applications in pharmaceutical research and

development.

Applications in Drug Development and Research
L-alaninamide hydrochloride serves as a versatile building block in medicinal chemistry and

drug discovery.[3][11] Its utility stems from its structural features, which allow for a wide range

of chemical modifications.[11]

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of a variety of

pharmaceuticals, including antibacterial, antifungal, and anticancer agents.[2][3] It is also

used in the preparation of novel amide derivatives of steroidal compounds with

glucocorticoid activity.[13]

Peptide Synthesis: Due to its amino acid origin, L-alaninamide is used in the synthesis of

peptide-based drugs and peptide mimetics, which can offer improved stability and

bioavailability compared to natural peptides.[3][11]
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Research Tool: In medicinal chemistry, it is employed as a model compound for studying

enzyme interactions and metabolic pathways.[2][5] By systematically modifying its structure,

researchers can investigate structure-activity relationships (SAR), a critical step in optimizing

lead compounds.[3] Recent studies have explored novel alaninamide derivatives for their

potential as antiseizure and antinociceptive therapies.[14] Hyperpolarized L-(1-

¹³C)alaninamide has also been investigated as an in vivo sensor for aminopeptidase N

activity, pH, and CO₂.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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